(1S,9S,13R)-1,13-Dimethyl-10-prop-2-enyl-10-azoniatricyclo[7.3.1.02,7]trideca-2(7),3,5-trien-4-ol;chloride
(1S,9S,13R)-1,13-Dimethyl-10-prop-2-enyl-10-azoniatricyclo[7.3.1.02,7]trideca-2(7),3,5-trien-4-ol;chloride
SKF-10047 is a sigma-1 receptor agonist.
Brand Name:
Vulcanchem
CAS No.:
7619-35-4
VCID:
VC0543294
InChI:
InChI=1S/C17H23NO.ClH/c1-4-8-18-9-7-17(3)12(2)16(18)10-13-5-6-14(19)11-15(13)17;/h4-6,11-12,16,19H,1,7-10H2,2-3H3;1H/t12-,16-,17-;/m0./s1
SMILES:
CC1C2CC3=C(C1(CC[NH+]2CC=C)C)C=C(C=C3)O.[Cl-]
Molecular Formula:
C17H24ClNO
Molecular Weight:
293.8 g/mol
(1S,9S,13R)-1,13-Dimethyl-10-prop-2-enyl-10-azoniatricyclo[7.3.1.02,7]trideca-2(7),3,5-trien-4-ol;chloride
CAS No.: 7619-35-4
Inhibitors
VCID: VC0543294
Molecular Formula: C17H24ClNO
Molecular Weight: 293.8 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 7619-35-4 |
---|---|
Product Name | (1S,9S,13R)-1,13-Dimethyl-10-prop-2-enyl-10-azoniatricyclo[7.3.1.02,7]trideca-2(7),3,5-trien-4-ol;chloride |
Molecular Formula | C17H24ClNO |
Molecular Weight | 293.8 g/mol |
IUPAC Name | (1S,9S,13R)-1,13-dimethyl-10-prop-2-enyl-10-azoniatricyclo[7.3.1.02,7]trideca-2(7),3,5-trien-4-ol;chloride |
Standard InChI | InChI=1S/C17H23NO.ClH/c1-4-8-18-9-7-17(3)12(2)16(18)10-13-5-6-14(19)11-15(13)17;/h4-6,11-12,16,19H,1,7-10H2,2-3H3;1H/t12-,16-,17-;/m0./s1 |
Standard InChIKey | ZTGMHFIGNYXMJV-BZJVTDFFSA-N |
Isomeric SMILES | C[C@H]1[C@@H]2CC3=C([C@]1(CC[NH+]2CC=C)C)C=C(C=C3)O.[Cl-] |
SMILES | CC1C2CC3=C(C1(CC[NH+]2CC=C)C)C=C(C=C3)O.[Cl-] |
Canonical SMILES | CC1C2CC3=C(C1(CC[NH+]2CC=C)C)C=C(C=C3)O.[Cl-] |
Appearance | Solid powder |
Description | SKF-10047 is a sigma-1 receptor agonist. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | SKF-10047; SKF10047; SKF 10047; N-Allylnormetazocine hydrochloride; N Allylnormetazocine hydrochloride; NANM; |
Reference | 1: Su TP, Hayashi T. Understanding the molecular mechanism of sigma-1 receptors: towards a hypothesis that sigma-1 receptors are intracellular amplifiers for signal transduction. Curr Med Chem. 2003 Oct;10(20):2073-80. Review. PubMed PMID: 12871086. 2: Ishihara K, Sasa M. [The function of sigma receptors--electrophysiological approach]. Nihon Yakurigaku Zasshi. 1999 Jul;114(1):69-76. Review. Japanese. PubMed PMID: 10562967. 3: Noda Y, Kamei H, Nabeshima T. [Sigma-receptor ligands and anti-stress actions]. Nihon Yakurigaku Zasshi. 1999 Jul;114(1):43-9. Review. Japanese. PubMed PMID: 10562964. 4: Kamei J. [Possible role of sigma-receptors in the regulation of cough reflex, gastrointestinal and retinal function]. Nihon Yakurigaku Zasshi. 1999 Jul;114(1):35-41. Review. Japanese. PubMed PMID: 10562963. 5: Matsuno K. [Anti-amnesic effects of sigma (sigma)-receptor agonists]. Nihon Yakurigaku Zasshi. 1999 Jul;114(1):25-33. Review. Japanese. PubMed PMID: 10562962. 6: Amano M, Yamada K, Matsuno K, Nabeshima T. [Neuropharmacological effects of sigma receptor ligands: anxiolytic, anti-amnesic and neuroprotective effects]. Nihon Shinkei Seishin Yakurigaku Zasshi. 1996 Jun;16(3):73-84. Review. Japanese. PubMed PMID: 8905794. 7: Nabeshima T, Okuyama S. [Physiological function of sigma receptors: central pharmacological effects of sigma ligands]. Nihon Shinkei Seishin Yakurigaku Zasshi. 1994 Apr;14(2):51-76. Review. Japanese. PubMed PMID: 8042346. 8: Wolfe SA Jr, De Souza EB. Sigma and phencyclidine receptors in the brain-endocrine-immune axis. NIDA Res Monogr. 1993;133:95-123. Review. PubMed PMID: 8232518. 9: London ED. Studies of sigma receptors and metabolic responses to sigma ligands in the brain. NIDA Res Monogr. 1993;133:55-68. Review. PubMed PMID: 8232516. 10: Su TP. Sigma receptors. Putative links between nervous, endocrine and immune systems. Eur J Biochem. 1991 Sep 15;200(3):633-42. Review. PubMed PMID: 1655424. 11: Viel E, Lefrant JY, Aya G, Eledjam JJ. [Opioids by the perimedullary route: mechanisms of opioid analgesia]. Cah Anesthesiol. 1991;39(2):75-82. Review. French. PubMed PMID: 1678676. 12: Itzhak Y, Stein I. Sigma binding sites in the brain; an emerging concept for multiple sites and their relevance for psychiatric disorders. Life Sci. 1990;47(13):1073-81. Review. PubMed PMID: 2172677. 13: Woodruff GN, Foster AC, Gill R, Kemp JA, Wong EH, Iversen LL. The interaction between MK-801 and receptors for N-methyl-D-aspartate: functional consequences. Neuropharmacology. 1987 Jul;26(7B):903-9. Review. PubMed PMID: 2821432. 14: Cooper SJ, Jackson A, Kirkham TC. Endorphins and food intake: kappa opioid receptor agonists and hyperphagia. Pharmacol Biochem Behav. 1985 Nov;23(5):889-901. Review. PubMed PMID: 2867562. 15: Holtzman SG. Drug discrimination studies. Drug Alcohol Depend. 1985 Feb;14(3-4):263-82. Review. PubMed PMID: 2859972. 16: Miller RJ. Multiple opiate receptors for multiple opioid peptides. Med Biol. 1982 Feb;60(1):1-6. Review. PubMed PMID: 6121959. |
PubChem Compound | 10851296 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume